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Compound of Interest

N-(4-acetylphenyl)-3-
Compound Name:

fluorobenzamide
CAS No.: 312703-73-4

Cat. No.: B416469

Get Quote

Executive Summary & Compound Analysis

N-(4-acetylphenyl)-3-fluorobenzamide represents a classic benzanilide (N-phenylbenzamide)
scaffold, a privileged structure in medicinal chemistry known for its versatility in targeting
kinases, ion channels, and metabolic enzymes.

e Chemical Structure: The molecule consists of a 3-fluorophenyl ring (Ring A) linked via an
amide bond to a 4-acetylphenyl ring (Ring B).[1]

» Key Pharmacophores:

o Amide Linker: Acts as a hydrogen bond donor/acceptor pair, often mimicking the peptide
backbone or interacting with hinge regions in kinases.[1]

o 3-Fluoro Substituent: Increases lipophilicity and metabolic stability (blocking the vulnerable
C3 position) while modulating the electronic density of Ring A.[1]
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o 4-Acetyl Group: A hydrogen bond acceptor and a potential metabolic handle (subject to

reduction), providing a vector for interactions with solvent-exposed regions of a protein

target.

hysicochemical Profile (Predicted)

Value (Approx.)[1][2][3][4]

Property Implication for Profiling
[51[6]
] Fragment-like/Lead-like; high
Molecular Weight 257.26 Da ) o )
ligand efficiency potential.[1]
Moderate lipophilicity; good
cLogP ~2.6-2.8 membrane permeability
expected.[1]
High oral bioavailabilit
TPSA ~46 A2 J _ Y
potential.[1]
Requires DMSO stock;
- aqueous solubility may limit
Solubility Low-Moderate

high-concentration assays
(>100 pM).[1]

Strategic Profiling Workflow

Because benzanilides are "privileged scaffolds,” they often exhibit promiscuity if not carefully

optimized.[1] Profiling must distinguish between on-target efficacy and off-target liabilities (e.g.,
inhibition of CYP enzymes or hERG).

Recommended Profiling Architecture

The following diagram outlines the logical flow for profiling this compound, moving from

structural validation to broad-spectrum selectivity.
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Figure 1: Step-wise profiling workflow for benzanilide derivatives.

Comparative Performance Guide

This section compares N-(4-acetylphenyl)-3-fluorobenzamide against established
alternatives for its most likely target classes: Type Il Kinase Inhibitors and Metabolic
Modulators.[1]

Scenario A: Kinase Inhibition (Type Il)

Benzanilides often bind to the "DFG-out" inactive conformation of kinases (e.g., p38, VEGFR,
BCR-ABL).

e Mechanism: The amide bond forms hydrogen bonds with the Glu/Asp of the DFG maotif, while
the aryl rings occupy the hydrophobic pockets.[1]
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N-(4- Alternative: ) )
] Alternative: Birb-796
Feature acetylphenyl)-3- Sorafenib _
_ (Doramapimaod)

fluorobenzamide (Reference)

Type Il
Binding Mode (Allosteric/Back- Type Il (DFG-out) Type Il (DFG-out)

pocket)

Moderate. The small

size (MW 257)

suggests it may fit High. Tailored "tail" High. Prazole moiety
Selectivity many kinase pockets, moiety confers drives specificity for

leading to lower
selectivity than larger

inhibitors.

specificity.[1]

p38 MAPK.[1]

Ligand Efficiency

High. (Potency per
heavy atom is likely
high due to low MW).

[1]

Low. (High MW >450).

[1]

Moderate.

Recommendation

Use as a fragment
starter or probe. Not
recommended as a
late-stage candidate
without further

decoration.[1]

Clinical Standard.

Research Tool.

Scenario B: Metabolic Enzyme Inhibition (e.g., DHODH,
SDH)

Benzanilides are structural mimics of ubiquinone and can inhibit enzymes like Dihydroorotate
Dehydrogenase (DHODH) or Succinate Dehydrogenase (SDH).[1]
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N-(4- Alternative:
Feature acetylphenyl)-3- Leflunomide (A77 Alternative: Flutolanil
fluorobenzamide 1726)
SDH
Potential DHODH / o
Target SDH DHODH (Human) (Fungal/Basidiomycet
e)
3-F-Benzoyl + 4- 3-Methyl-isoxazole
Pharmacophore N o 3-Isopropoxy-benzoyl
Acetyl-Aniline (opens to nitrile)

High. Fluorine blocks ]
o Low. Isoxazole ring
] - oxidation.[1] Acetyl o ) )
Metabolic Stability ) opening is required for  High.
group is stable but

activity.[1
reducible.[1] yA1]
Low-Medium. Check
o ) for aniline toxicity if Hepatotoxicity (well-
Toxicity Risk ) ) Low.
amide hydrolysis documented).[1]

occurs.[1]

Experimental Protocols

To validate the selectivity of N-(4-acetylphenyl)-3-fluorobenzamide, the following protocols
are mandatory. These ensure data integrity and reproducibility.[1]

Protocol 1: Broad-Spectrum Kinome Profiling (Binding
Assay)

Objective: Determine the selectivity score (S-score) across ~400 kinases.[1] Method:
Competition Binding Assay (e.g., KINOMEscan™).[1]

e Preparation: Dissolve compound in 100% DMSO to 10 mM. Dilute to 10 uM (screening
concentration) in assay buffer.

 Incubation: Incubate DNA-tagged kinase, immobilized active-site ligand, and test compound
for 1 hour at Room Temperature (RT).
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o Competition: The test compound competes with the immobilized ligand. If the compound
binds the kinase, the kinase is eluted/washed away.[1]

» Detection: Measure the amount of kinase remaining bound to the solid support using gPCR
(quantitative PCR) of the DNA tag.[1]

» Data Analysis: Calculate % Control = (Signal_compound / Signal_DMSO) * 100.[1]

o Hit Criteria: < 35% Control indicates significant binding.[1]

Protocol 2: Safety Pharmacology Panel (The "Safety 44")

Objective: Assess off-target liability against critical GPCRs, ion channels, and transporters.
Method: Radioligand Binding / Functional Calcium Flux.[1]

o Key Targets: hERG (cardiotoxicity), 5-HT2B (valvulopathy), COX-1/2 (Gl toxicity).
e Procedure (hERG Patch Clamp):
o Cell Line: CHO cells stably expressing hERG channels.[1]

Perfusion: Perfuse cells with extracellular solution containing 10 uM N-(4-acetylphenyl)-3-

[e]

fluorobenzamide.[1]

Voltage Protocol: Depolarize from -80 mV to +20 mV (2s), then repolarize to -50 mV (2s)

[e]

to elicit tail current.

[e]

Analysis: Calculate % Inhibition of tail current vs. vehicle control.

o

Pass Criteria: < 20% inhibition at 10 pM is considered "Clean".

Mechanistic Sighaling Diagram

The following diagram illustrates the potential interference of benzanilide derivatives within a
typical MAP Kinase pathway, a common target for this scaffold.
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Figure 2: Potential intervention points of the benzanilide scaffold within the MAPK signaling
cascade.

Conclusion & Recommendations

N-(4-acetylphenyl)-3-fluorobenzamide is a robust chemical probe with high potential for
"scaffold hopping"” in drug discovery.[1] Its selectivity profile is likely moderate due to its low
molecular weight and lack of complex steric features.

Final Recommendation:

e Use as a Template: Utilize this compound as a starting point (Hit) rather than a final
candidate.

e Optimize: Introduce steric bulk at the ortho-position of the aniline ring (Ring B) to lock the
conformation and improve selectivity (atropisomerism).

» Validate: Perform the Kinome Scan (Protocol 1) immediately to identify the primary target, as
benzanilides are notoriously promiscuous across the kinome.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Fluorobenzanilide | CL3H10FNO | CID 96095 - PubChem [pubchem.ncbi.nim.nih.gov]

2. mdpi.com [mdpi.com]

3. In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized
Carbamothioyl-Furan-2-Carboxamide Derivatives [mdpi.com]

e 4. researchgate.net [researchgate.net]

¢ 5. Biological Activity, Lipophilicity and Cytotoxicity of Novel 3-Acetyl-2,5-disubstituted-1,3,4-
oxadiazolines - PMC [pmc.ncbi.nim.nih.gov]

e 6. mdpi.com [mdpi.com]

¢ To cite this document: BenchChem. [Selectivity Profiling Guide: N-(4-acetylphenyl)-3-
fluorobenzamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b416469/docs#selectivity-profiling-guide-n-4-
acetylphenyl-3-fluorobenzamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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